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Compound of Interest

4-Hydroxy-2-methylenebutanoic
Compound Name: d
aci

Cat. No.: B1615742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of 4-hydroxy-2-methylenebutanoic acid, its
lactone form Tulipalin A, and its precursor tuliposides. The document covers the biosynthesis,
chemical synthesis, biological activities, and mechanisms of action, with a focus on its potential
in pharmaceutical and agrochemical applications.

Introduction

4-Hydroxy-2-methylenebutanoic acid is a naturally occurring a,3-unsaturated carboxylic
acid. It is primarily found in plants of the Liliaceae family, such as tulips (Tulipa gesneriana) and
Amana edulis, where it exists as a glucose ester known as tuliposide. The compound and its
lactone form, a-methylene-y-butyrolactone (commonly known as Tulipalin A), are of significant
interest due to their diverse biological activities. These activities are largely attributed to the
presence of an a-methylene group conjugated to a carbonyl, which makes the molecule a
reactive Michael acceptor, capable of interacting with biological nucleophiles. This reactivity is
the basis for its allergenic properties, as well as its antimicrobial and potential anticancer
effects.

Chemical Properties of 4-Hydroxy-2-methylenebutanoic Acid and Tulipalin A
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Natural Occurrence and Biosynthesis

In plants, 4-hydroxy-2-methylenebutanoic acid is stored in an inactive, water-soluble form as
tuliposides. These are glycosides where the carboxylic acid group is esterified with glucose.
The breakdown of these precursors, often triggered by external stimuli like a fungal attack, is
catalyzed by endogenous plant enzymes, releasing the biologically active aglycone, which can
then lactonize to form tulipalins.[1] This enzymatic conversion represents a sophisticated
chemical defense mechanism for the plant.[1]
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Biosynthesis of Tulipalin A from Tuliposide A
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Workflow for Oxidation-Based Synthesis
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Precursor Synthesis
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Final Product Synthesis

4-Hydroxy-2-methylenebutanoic acid
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Mechanism of MurA Inhibition in Bacterial Cell Wall Synthesis
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Simplified EGFR Signaling Pathway and Potential Intervention Points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615742#4-hydroxy-2-methylenebutanoic-acid-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://brieflands.com/journals/gct/articles/119837
https://www.benchchem.com/product/b1615742#4-hydroxy-2-methylenebutanoic-acid-literature-review
https://www.benchchem.com/product/b1615742#4-hydroxy-2-methylenebutanoic-acid-literature-review
https://www.benchchem.com/product/b1615742#4-hydroxy-2-methylenebutanoic-acid-literature-review
https://www.benchchem.com/product/b1615742#4-hydroxy-2-methylenebutanoic-acid-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1615742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

